N'-[(4-bromophenyl)sulfonyl]-N-(4-hydroxy-3,5-dimethylphenyl)benzenecarboximidamide

• Molecular Formula: C21H19BrN2O3S
• Molecular Weight: 459.4 g/mol
• IUPAC Name: N'-(4-bromophenyl)sulfonyl-N-(4-hydroxy-3,5-dimethylphenyl)benzenecarboximidamide
• InChI: InChI=1S/C21H19BrN2O3S/c1-14-12-18(13-15(2)20(14)25)23-21(16-6-4-3-5-7-16)24-28(26,27)19-10-8-17(22)9-11-19/h3-13,25H,1-2H3,(H,23,24)
• InChI Key: BWIVZAHPHQWWLU-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1O)C)N/C(=N/S(=O)(=O)C2=CC=C(C=C2)Br)/C3=CC=CC=C3
• Canonical SMILES: CC1=CC(=CC(=C1O)C)NC(=NS(=O)(=O)C2=CC=C(C=C2)Br)C3=CC=CC=C3

Description

N’-[(4-bromophenyl)sulfonyl]-N-(4-hydroxy-3,5-dimethylphenyl)benzenecarboximidamide is a complex organic compound with a molecular formula of C21H19BrN2O3S . This compound is characterized by the presence of a bromophenyl group, a sulfonyl group, a hydroxy group, and a benzenecarboximidamide moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of N’-[(4-bromophenyl)sulfonyl]-N-(4-hydroxy-3,5-dimethylphenyl)benzenecarboximidamide involves multiple steps. One common synthetic route includes the reaction of 4-bromobenzenesulfonyl chloride with 4-hydroxy-3,5-dimethylbenzenecarboximidamide under controlled conditions. The reaction typically requires a base such as triethylamine and is carried out in an organic solvent like dichloromethane . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

N’-[(4-bromophenyl)sulfonyl]-N-(4-hydroxy-3,5-dimethylphenyl)benzenecarboximidamide undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a ketone using oxidizing agents like potassium permanganate.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Medicine: It is being investigated for its potential use in drug development, particularly as an antimicrobial agent.

Industry: It is used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of N’-[(4-bromophenyl)sulfonyl]-N-(4-hydroxy-3,5-dimethylphenyl)benzenecarboximidamide involves its interaction with specific molecular targets. For example, in biological systems, it may inhibit the activity of certain enzymes by binding to their active sites. This binding can disrupt the normal function of the enzyme, leading to a decrease in its activity. The pathways involved in its mechanism of action can vary depending on the specific application and target .

Comparison with Similar Compounds

N’-[(4-bromophenyl)sulfonyl]-N-(4-hydroxy-3,5-dimethylphenyl)benzenecarboximidamide can be compared with similar compounds such as:

N’-[(4-bromophenyl)sulfonyl]-N-(3-chloro-4-hydroxy-2,6-dimethylphenyl)benzenecarboximidamide: This compound has a similar structure but with a chlorine atom instead of a hydroxy group.

1-[(4-bromophenyl)sulfonyl]-4-nitrobenzene: This compound contains a nitro group instead of a hydroxy group and has different chemical properties.